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Compound of Interest

Compound Name: X80

Cat. No.: B3340197

Introduction

X80 is a potent and selective small molecule inhibitor of Kinase Y, a serine/threonine kinase
implicated in the aberrant proliferation of cancer cells. Overexpression and constitutive
activation of Kinase Y have been identified in various tumor types, making it a compelling target
for therapeutic intervention. These application notes provide a comprehensive overview of the
use of X80 in high-throughput screening (HTS) to identify and characterize novel inhibitors of
Kinase Y.

Mechanism of Action

X80 acts as an ATP-competitive inhibitor of Kinase Y, binding to the enzyme's active site and
preventing the phosphorylation of its downstream substrates. This blockade of the Kinase Y
signaling cascade leads to cell cycle arrest and apoptosis in cancer cells dependent on this
pathway. The high selectivity of X80 for Kinase Y minimizes off-target effects, making it a
promising candidate for further drug development.

Signaling Pathway of Kinase Y in Cancer

The following diagram illustrates the hypothetical signaling pathway in which Kinase Y is a
critical component. Upon activation by an upstream receptor tyrosine kinase (RTK), Kinase Y
phosphorylates a series of downstream effectors, ultimately leading to the transcription of
genes that promote cell proliferation and survival.
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» To cite this document: BenchChem. [Application Notes: High-Throughput Screening of X80,
a Novel Kinase Y Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3340197#using-x80-in-high-throughput-screening]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/product/b3340197?utm_src=pdf-body-img
https://www.benchchem.com/product/b3340197#using-x80-in-high-throughput-screening
https://www.benchchem.com/product/b3340197#using-x80-in-high-throughput-screening
https://www.benchchem.com/product/b3340197#using-x80-in-high-throughput-screening
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3340197?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3340197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

